2-[4-(2,3-dimethylphenoxy)-1-oxo[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl]-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[4-(2,3-dimethylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C26H22FN5O3/c1-16-6-5-9-22(17(16)2)35-25-24-30-31(15-23(33)28-14-18-10-12-19(27)13-11-18)26(34)32(24)21-8-4-3-7-20(21)29-25/h3-13H,14-15H2,1-2H3,(H,28,33)
• InChI Key: VZGICKZIMKZXSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2=NC3=CC=CC=C3N4C2=NN(C4=O)CC(=O)NCC5=CC=C(C=C5)F)C
• Molecular Formula: C26H22FN5O3
• Molecular Weight: 471.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a triazoloquinoxaline core, a phenoxy group, an acetamide group, and a fluorobenzyl group. Triazoloquinoxalines are a class of compounds that have been studied for their potential antiviral and antimicrobial activities. The presence of the acetamide group is also notable, as this functional group is found in many clinically approved synthetic and naturally derived drugs.

Synthesis Analysis

While the specific synthesis of this compound is not detailed in the literature, similar compounds are typically synthesized via aromatic nucleophilic substitution reactions. For example, triazoloquinoxaline derivatives can be synthesized via aromatic nucleophilic substitution of a chloro-substituted triazoloquinoxaline with different amines.

Mechanism of Action

Target of Action

The primary target of this compound is DNA . It acts as a DNA intercalator, inserting itself between the base pairs of the DNA helix . This interaction with DNA is crucial for its biological activity.

Mode of Action

The compound interacts with DNA through a process known as intercalation . Intercalation involves the insertion of the compound between the base pairs of the DNA helix, which can disrupt the normal functioning of the DNA and inhibit the processes of replication and transcription .

Biochemical Pathways

The compound’s interaction with DNA can affect various biochemical pathways. By disrupting DNA replication and transcription, it can inhibit the growth and proliferation of cells . This makes it potentially useful as an anticancer agent, as it can prevent the rapid cell division that characterizes many forms of cancer .

Result of Action

The result of the compound’s action is the inhibition of cell growth and proliferation . This is due to its disruption of DNA replication and transcription, which are essential processes for cell division . In particular, it has been found to be effective against HepG2, HCT-116, and MCF-7 cells .